Cas no 14271-73-9 (4-Methylbenzoyl Cyanide)

• Product Name: 4-Methylbenzoyl Cyanide
• CAS No: 14271-73-9
• MF: C₉H₇NO
• MW: 145.157982110977
• MDL: MFCD00182410
• CID: 98750
• PubChem ID: 641326
• Update Time: 2025-04-18

4-Methylbenzoyl Cyanide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-methyl-a-oxo-
• 4-METHYLBENZOYL CYANIDE
• (4-methylphenyl)(oxo)acetonitrile
• 2-(4-methylphenyl)-2-oxoacetonitrile
• 2-oxo-2-(4-methylphenyl)acetonitrile
• 4-methyl-benzoyl cyanide
• AB1509
• Benzeneacetonitrile,4-methyl-a-oxo
• oxo-p-tolyl-acetonitrile
• p-methyl-benzoyl cyanide
• p-toluoyl cyanide
• SCHEMBL3675035
• MFCD00182410
• InChI=1/C9H7NO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5H,1H
• 14271-73-9
• benzeneacetonitrile, 4-methyl-alpha-oxo-
• 4-methylbenzoylcyanide
• AKOS006271611
• DTXSID30348886
• SB33515
• CS-0324363
• A807949
• 2-(4-methylphenyl)-2-oxidanylidene-ethanenitrile
• ZZHRFRDHPAPENB-UHFFFAOYSA-N
• J-007684
• FT-0690452
• Benzeneacetonitrile, 4-Methyl-a-oxo-
• 654-754-6
• 4-Methylbenzoyl Cyanide

• MDL： MFCD00182410
• Inchi： 1S/C9H7NO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5H,1H3
• InChI Key： ZZHRFRDHPAPENB-UHFFFAOYSA-N
• SMILES： O=C(C#N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 145.05300
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 1.70128

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives